Cas no 1327529-25-8 (N-(2-chlorophenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1327529-25-8
• MF: C₁₆H₁₃ClN₆O₂
• MW: 356.766421079636
• CID: 6030849
• PubChem ID: 49745663
• Update Time: 2025-10-14

N-(2-chlorophenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• N-(2-chlorophenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• 1327529-25-8
• AKOS024796785
• F6064-1003
• N-(2-chlorophenyl)-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• Inchi： 1S/C16H13ClN6O2/c17-11-4-1-2-5-12(11)20-16(24)23-8-10(9-23)15-21-14(22-25-15)13-18-6-3-7-19-13/h1-7,10H,8-9H2,(H,20,24)
• InChI Key： PSIVBKQHICXSQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 356.0788514g/mol
• Monoisotopic Mass: 356.0788514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97Ų

Additional information on N-(2-chlorophenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

N-(2-Chlorophenyl)-3-(3-(Pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS No. 1327529-25-8): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-Chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS No. 1327529-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as azetidine carboxamides, which have shown promising activity in various biological assays. The unique structural features of this compound, including the presence of a chlorophenyl group and a pyrimidinyl oxadiazole moiety, contribute to its pharmacological properties and make it an attractive candidate for further research and development.

The synthesis of N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide involves a series of well-defined chemical reactions. The key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent functionalization of the azetidine core with the chlorophenyl and pyrimidinyl oxadiazole groups. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

In terms of biological activity, N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide has demonstrated significant potential as an inhibitor of various enzymes and receptors. One of the most notable applications is its use as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which plays a crucial role in the regulation of glucose metabolism. Inhibitors of DPP-IV have been shown to be effective in the treatment of type 2 diabetes by increasing the levels of incretin hormones such as GLP-1 and GIP.

Recent studies have also explored the potential of N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide as an anticancer agent. The compound has been found to exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation. Further research is ongoing to elucidate the specific molecular targets and pathways involved.

Beyond its therapeutic applications, N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide has also been studied for its potential use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a promising candidate for developing new imaging agents. Preliminary studies have shown that labeled derivatives of this compound can be used to visualize tumor tissues with high sensitivity and specificity.

The safety profile of N-(2-chlorophenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is another important aspect that has been extensively investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(2-chlorophenyl)-3-(3-(pyrimidin-2-y l)-1, 2 , 4 - o x ad i az o l - 5 - y l )a z e t i d i n e - 1 - c a r b o x am i d e strong > (CAS No. 1327529 - 0 - 8 ) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.